Cas no 1351607-93-6 (3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide)

• Product Name: 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• CAS No: 1351607-93-6
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 5933487
• PubChem ID: 56764023
• Update Time: 2025-11-05

3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• 3-cyano-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide
• 3-cyano-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide
• F5857-1538
• 1351607-93-6
• AKOS024523555
• VU0524803-1

• Inchi： 1S/C15H14N2O2S/c1-10-5-6-20-14(10)13(18)9-17-15(19)12-4-2-3-11(7-12)8-16/h2-7,13,18H,9H2,1H3,(H,17,19)
• InChI Key： IPXNNQYHXLOMJC-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1SC=CC=1C)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 286.07759887g/mol
• Monoisotopic Mass: 286.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide

3-Cyano-N-2-Hydroxy-2-(3-Methylthiophen-2-Yl)Ethylbenzamide: A Comprehensive Overview

The compound 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide, with the CAS number 1351607-93-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a methylthiophen moiety, and a benzamide functional group. These structural features contribute to its versatile properties and potential applications in various industries.

Recent studies have highlighted the importance of methylthiophen-based compounds in drug discovery and material synthesis. The methylthiophen group, a derivative of thiophene, is known for its aromaticity and stability, making it a valuable component in constructing advanced materials. In the case of 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide, the integration of this group with other functional groups enhances its electronic properties and reactivity.

The presence of the cyano group in this compound further adds to its versatility. Cyano groups are known for their strong electron-withdrawing effects, which can significantly influence the electronic characteristics of the molecule. This makes 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide a promising candidate for applications in electronics, particularly in the development of organic semiconductors and conductive polymers.

One of the most recent breakthroughs involving this compound is its role in enhancing the efficiency of organic photovoltaic (OPV) devices. Researchers have found that incorporating 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide into OPV materials can improve charge transport properties and overall device performance. This advancement underscores the importance of understanding the relationship between molecular structure and electronic behavior in designing high-performance materials.

In addition to its electronic applications, 3-cyano-N-2-hydroxy-2-(3-methylthiophen-2-Yl)ethylbenzamide has shown potential in medicinal chemistry. The hydroxyl group present in its structure allows for hydrogen bonding interactions, which can be advantageous in drug design. Recent studies have explored its ability to act as a scaffold for developing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 3-cyano-N-2-hydroxy-2-(3-methylthiophen-Yl)ethylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process. These advancements not only make the compound more accessible for research purposes but also pave the way for its commercialization.

Looking ahead, the continued exploration of 3-cyano-N-Yhydroxy-Ymethylthiophen-Yl ethylbenzamide's properties is expected to unlock new applications across various fields. Its unique combination of functional groups positions it as a key player in the development of next-generation materials and therapeutic agents.